Cas no 29669-41-8 (2-Ethoxy-5-nitrobenzonitrile)

• Product Name: 2-Ethoxy-5-nitrobenzonitrile
• CAS No: 29669-41-8
• MF: C₉H₈N₂O₃
• MW: 192.1714220047
• MDL: MFCD02256084
• CID: 2503230
• PubChem ID: 16459917
• Update Time: 2025-04-21

2-Ethoxy-5-nitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Ethoxy-5-nitrobenzonitrile
• 29669-41-8
• DB-164319
• AKOS000304714
• 2-ethoxy-5-nitro-benzonitrile
• Benzonitrile, 2-ethoxy-5-nitro-
• QNHGKWZNRFNTDJ-UHFFFAOYSA-N
• STK262061
• MFCD02256084
• ALBB-005101
• AKOS015941435
• DS-3315
• Y10792

• MDL： MFCD02256084
• Inchi： 1S/C9H8N2O3/c1-2-14-9-4-3-8(11(12)13)5-7(9)6-10/h3-5H,2H2,1H3
• InChI Key： QNHGKWZNRFNTDJ-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=CC=1C#N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 192.05349212g/mol
• Monoisotopic Mass: 192.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 78.8Ų

Experimental Properties

• Boiling Point: 348°C at 760 mmHg

2-Ethoxy-5-nitrobenzonitrile Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers